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Compound of Interest

Compound Name: 2-Pentacosanone

Cat. No.: B3207937 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 2-Pentacosanone. Adherence to these procedures is critical for

ensuring personnel safety, environmental protection, and regulatory compliance. This guide is

intended for researchers, scientists, and drug development professionals who handle this

chemical.

Immediate Safety and Handling Precautions
While 2-Pentacosanone is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is imperative to follow standard laboratory safety protocols to

minimize exposure and ensure safe handling.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses with side shields, and a standard laboratory

coat.

Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust, the use of a chemical fume hood or local exhaust ventilation is

recommended.

Safe Handling: Avoid direct contact with skin and eyes. Prevent the inhalation of dust. Always

wash hands thoroughly with soap and water after handling the substance.
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Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-

ventilated location away from incompatible materials such as strong oxidizing agents.

Physicochemical Data for Disposal Planning
A clear understanding of 2-Pentacosanone's properties is fundamental to managing its waste

stream correctly. The table below summarizes its relevant physicochemical data, which informs

safe handling and disposal strategies.

Property Value Reference(s)

CAS Number 75207-54-4 [1]

Molecular Formula C₂₅H₅₀O [1]

Molecular Weight 366.7 g/mol [1]

Physical State Solid

Appearance
White to off-white crystalline

powder or solid

Melting Point

~53 - 56 °C (Data for

structurally similar n-

Pentacosane)

Flash Point
>110 °C (>230 °F) (Data for

similar long-chain ketones)
[2]

Hazard Classification
Not classified as a hazardous

substance or mixture

Step-by-Step Disposal Procedures
The disposal of 2-Pentacosanone and its associated waste must be conducted in accordance

with all applicable local, state, and federal regulations. Under no circumstances should this

chemical be disposed of down the drain or in the regular trash.[3]

Step 1: Waste Characterization
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Pure 2-Pentacosanone: If the waste consists solely of unused or uncontaminated 2-
Pentacosanone, it should be managed as a non-hazardous chemical waste.

Mixed Waste: If 2-Pentacosanone has been mixed with other chemicals, particularly

hazardous solvents (e.g., flammable liquids like acetone, or halogenated solvents like

methylene chloride), the entire mixture must be characterized and disposed of as hazardous

waste.[1] The disposal protocol will be dictated by the most hazardous component in the

mixture.

Step 2: Containerization
Select a Compatible Container: Collect waste in a chemically compatible, leak-proof

container equipped with a tightly sealing screw cap. The original product container is often

an excellent choice for waste accumulation.[4]

Label the Container: Before adding any material, the container must be properly labeled.

Affix your institution's "Chemical Waste" or "Hazardous Waste" tag.[4]

Identify Contents Clearly: On the label, legibly write "2-Pentacosanone Waste." For mixed

waste, list all chemical constituents and their estimated percentages. Accurate identification

is crucial for proper disposal.[4]

Step 3: Accumulation and Storage
Location: Store the waste container in a designated Satellite Accumulation Area (SAA),

which should be at or near the point of waste generation.

Segregation: Ensure the waste container is stored separately from incompatible materials,

such as strong acids, bases, and oxidizers.

Secure Closure: The container cap must be securely fastened at all times unless waste is

actively being added.

Secondary Containment: As a best practice, place the waste container inside a larger,

chemically resistant secondary containment bin to mitigate potential spills or leaks.[4]

Step 4: Requesting Disposal
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Schedule Pickup: Once the waste container is full (do not exceed 80% capacity) or when the

waste stream is no longer being generated, arrange for its removal.

Contact EHS: Follow your institution's specific procedures to submit a chemical waste pickup

request through the Environmental Health & Safety (EHS) office or its designated waste

management contractor.[4]

Step 5: Disposal of Contaminated Materials and Debris
Solid Waste: Disposable items such as gloves, weigh boats, and absorbent pads that are

contaminated with 2-Pentacosanone should be collected in a durable, sealed plastic bag.

Labeling: Clearly label the bag as "Solid Waste Contaminated with 2-Pentacosanone."

Disposal: This contaminated solid waste should be managed as chemical waste and

included with your next scheduled EHS pickup.[4]

Disposal Decision Workflow
The following diagram provides a logical workflow to guide the decision-making process for the

proper segregation and disposal of 2-Pentacosanone waste.
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2-Pentacosanone Waste Generated

Is the waste mixed with
other chemicals?

Treat as Non-Hazardous
Chemical Waste

 No 
Are any of the other

chemicals hazardous?

 Yes 

1. Select a compatible, sealed container.
2. Affix a 'Chemical Waste' label.

3. List all components and percentages.

 No 

Treat as Hazardous Waste

 Yes 

Store in a designated Satellite
Accumulation Area (SAA) with

secondary containment.

Request pickup from Environmental
Health & Safety (EHS).

Click to download full resolution via product page

Caption: Disposal workflow for 2-Pentacosanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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